Cas no 66946-49-4 (Bis(trimethylenedithio)tetrathiafulvalene)
66946-49-4 structure
Product Name:Bis(trimethylenedithio)tetrathiafulvalene
Bis(trimethylenedithio)tetrathiafulvalene Chemical and Physical Properties
Names and Identifiers
-
- bis(trimethylenedithio)tetrathiafulvalene
- 2-(6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepin-2-ylidene)-6,7-dihydro-5H-[1,3]dithiolo[4,5-b][1,4]dithiepine
- BIS(TRIMETHYLENEDITHIO)TETRATHIAFULVALENE [ORGANIC ELECTRONIC MATERIAL]
- BPDT-TTF
- Bis(1,3-propylenedithio)tetrathiafulvalene
- LSZPCLOYNFOXST-UHFFFAOYSA-N
- 6,6',7,7'-tetrahydro-5H,5'H-2,2'-bi[1,3]dithiolo[4,5-b][1,4]dithiepinylidene
- SCHEMBL6024596
- MFCD00060080
- B1244
- 2-{5H,6H,7H-[1,3]DITHIOLO[4,5-B][1,4]DITHIEPIN-2-YLIDENE}-5H,6H,7H-[1,3]DITHIOLO[4,5-B][1,4]DITHIEPINE
- 66946-49-4
- DTXSID40348291
- CS-0373754
- bis-(Trimethylenedithio)tetrathiafulvalene
- D88772
- Bis(trimethylenedithio)tetrathiafulvalene [Organic Electronic Material],
- Bis(trimethylenedithio)tetrathiafulvalene
-
- MDL: MFCD00060080
- Inchi: 1S/C12H12S8/c1-3-13-7-8(14-4-1)18-11(17-7)12-19-9-10(20-12)16-6-2-5-15-9/h1-6H2
- InChI Key: LSZPCLOYNFOXST-UHFFFAOYSA-N
- SMILES: S1C2=C(S/C(=C3/SC4=C(S/3)SC([H])([H])C([H])([H])C([H])([H])S4)/S2)SC([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 411.87000
- Monoisotopic Mass: 411.8704698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.7
- Topological Polar Surface Area: 202
Experimental Properties
- Color/Form: Light yellow powder.
- Density: 1.7
- Melting Point: 250°C(lit.)
- Boiling Point: 519.2°C at 760 mmHg
- Flash Point: 278.4°C
- Refractive Index: 1.889
- PSA: 202.40000
- LogP: 7.06640
- Solubility: Not determined
Bis(trimethylenedithio)tetrathiafulvalene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Bis(trimethylenedithio)tetrathiafulvalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869335-50mg |
Bis(trimethylenedithio)tetrathiafulvalene |
66946-49-4 | 97% | 50mg |
568.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1244-100mg |
Bis(trimethylenedithio)tetrathiafulvalene |
66946-49-4 | 97.0%(LC) | 100mg |
¥890.0 | 2022-05-30 | |
| TRC | B592065-1mg |
Bis(trimethylenedithio)tetrathiafulvalene |
66946-49-4 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B592065-2mg |
Bis(trimethylenedithio)tetrathiafulvalene |
66946-49-4 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B592065-10mg |
Bis(trimethylenedithio)tetrathiafulvalene |
66946-49-4 | 10mg |
$ 80.00 | 2022-06-07 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B1244-100MG |
Bis(trimethylenedithio)tetrathiafulvalene |
66946-49-4 | >97.0%(HPLC) | 100mg |
¥620.00 | 2024-04-16 | |
| eNovation Chemicals LLC | Y1249228-100mg |
Bis(trimethylenedithio)tetrathiafulvalene [Organic Electronic Material], |
66946-49-4 | 97% | 100mg |
$145 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444424-100mg |
6,6',7,7'-tetrahydro-5H,5'H-2,2'-bi[1,3]dithiolo[4,5-b][1,4]dithiepinylidene |
66946-49-4 | 97% | 100mg |
¥ſǝDzƚ | 2023-07-25 | |
| 1PlusChem | 1P003OT9-100mg |
Bis(trimethylenedithio)tetrathiafulvalene [Organic Electronic Material], |
66946-49-4 | >97.0%(HPLC) | 100mg |
$138.00 | 2025-02-20 | |
| Aaron | AR003P1L-100mg |
Bis(trimethylenedithio)tetrathiafulvalene [Organic Electronic Material], |
66946-49-4 | 97% | 100mg |
$348.00 | 2025-01-22 |
Bis(trimethylenedithio)tetrathiafulvalene Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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